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Structural Features of Ranatuerin-2 Isoforms

Get Quote

The table below consolidates the structural characteristics of various Ranatuerin-2 peptides as reported in the literature.

Lenath Net Key Disulphide
Peptide Name Sequence (One-Letter Code) ( )g Charge  Structural Bridge /
aa
(pH7.4) Domains Rana Box

Ranatuerin-2- GFMDTAKNVAKNVAATLLDKLKCKITGGC 29 +3 Helix-loop-  Yes (C23-
AW (R2AW) [1] helix [1] C29)
[Lys4,19, GFMKTAKNVAKNVAATLLKLLK-NH:2 22 +6 a-helical No
Leu20]R2AW(1- (enhanced)
22)-NHz [1]
Ranatuerin- GILSSFKGVAKGVAKDLAGKLLETLKCKITGC 32 Not Full-length  Yes
2CSa [2] specified  helix-turn-

helix (in

TFE/H20)

(2]
Ranatuerin- SFLTTVKKLVTNLAALAGTVIDTIKCKVTGGCRT 33 Not Predicted Yes
2Pb [3] specified  a-helix [3]
RPb SFLTTVKKLVTNLAAL-NH: 16 Not o-helical No
(Truncated specified  (in
R2PDb) [3] membrane-

mimetic

env.) [3]
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Experimental Data on Activity and Cytotoxicity

The following table summarizes the experimental bioactivity and toxicity findings for the listed peptides.

. Antibacterial Antibiofilm Anticancer Haemolytic Key Experimental
Peptide Name . . .. .
Activity (MIC) Activity Activity Activity Model
Ranatuerin-2-AW  Moderate, Information Moderate Low In vitro assays;
(R2AW) [1] broad-spectrum  missing MRSA-infected
waxworm model [1]
[Lys4,19, Significantly Information Significantly Low (high In vitro assays;
Leu20]R2AW(1- optimized missing optimized selectivity) MRSA-infected
22)-NH2 [1] waxworm model
(showed efficacy)
(1]
Ranatuerin-2CSa  Potent (E. coli: 5  Information Not tested LCso =160 uM In vitro assays
[2] UM, S. aureus: missing (human
10 uM) erythrocytes)
(2]
Ranatuerin-2Pb Broad-spectrum  Inhibits and Cytotoxic to Lower than In vitro assays; S.
[3] eradicates S. human cancer  melittin aureus-infected
aureus and E. cell lines [3] (positive waxworm model

RPb (Truncated
R2Pb) [3]

Detailed Experimental Protocols

Broad-spectrum
(retained)

coli biofilms [3]

Inhibits and
eradicates S.

aureus and E.
coli biofilms [3]

Less cytotoxic
than R2Pb [3]

control) [3]

Low (high
membrane
selectivity) [3]

Here are the standard methodologies used in the cited research to evaluate the peptides:

¢ 1. Peptide Synthesis and Purification

o Method: Solid-phase peptide synthesis [1] [3].

In vitro assays; S.
aureus-infected
waxworm model
(showed efficacy)

o Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) [1] [3].
o Characterization: Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) or electrospray mass

spectrometry to confirm molecular mass [1] [3].
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o Disulphide Bond Formation: For peptides with a Rana box, the disulphide bridge is formed via air oxidation
over several days at room temperature [3].

¢ 2. Structural Analysis

o Circular Dichroism (CD) Spectroscopy: Used to determine secondary structure in different environments
(e.g., aqueous solution, 50% trifluoroethanol (TFE) to mimic membrane environments, and in the presence of
large unilamellar vesicles (LUVs)) [3].

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the three-dimensional solution
structure of peptides, for example, identifying a full-length helix-turn-helix motif in Ranatuerin-2CSa in a TFE-
water solvent mixture [2].

o Helical Wheel Projection: Computational analysis using tools like HeliQuest to predict physicochemical
properties like hydrophobicity, hydrophobic moment, and net charge [1] [3].

¢ 3. Biological Activity Assays

o Antimicrobial Activity: Minimal Inhibitory Concentration (MIC) assays are performed according to standard
methods (e.g., broth microdilution). Bacteria are incubated with serial dilutions of the peptide, and growth is
monitored after 18-24 hours [1] [3].

o Haemolytic Activity: Peptides are incubated with mammalian red blood cells (e.g., from horse or human). The
percentage of haemolysis is determined by measuring the release of haemoglobin, with Triton X-100 as a
positive control (100% lysis) [1] [3].

o Anticancer Activity: Cell viability is measured using assays like MTT on various human cancer cell lines (e.g.,
prostate cancer PC-3, lung cancer H157). Cytotoxicity is also assessed via Lactate Dehydrogenase (LDH)
release assays [1] [3].

o Membrane Permeability: The SYTOX green nucleic acid stain is used. This dye enters bacteria only upon
membrane disruption, leading to a measurable increase in fluorescence [3].

o In Vivo Efficacy: Tested in invertebrate animal models like Galleria mellonella (waxworm) larvae infected with
pathogens like MRSA. Survival rates are monitored after peptide treatment [1] [3].

Experimental Workflow for Ranatuerin Peptide Evaluation

The diagram below outlines the standard experimental workflow for characterizing ranatuerin peptides, from identification

to functional analysis.
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Experimental Workflow for Ranatuerin Peptides
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Peptide Design
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Purification & Characterization
(RP-HPLC, Mass Spectrometry)

Structural Analysis
(CD Spectroscopy, NMR)

In Vitro Bioactivity Assays
(MIC, Haemolysis, Cytotoxicity)

Mechanism of Action Studies
(Membrane Permeability)

In Vivo Efficacy Models
(G. mellonella Infection Model)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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